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Compound of Interest

Compound Name: 1,1-Diethoxybutane-d10

Cat. No.: B15597596 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety data for 1,1-

Diethoxybutane. Specific safety data for its deuterated isotopologue, 1,1-Diethoxybutane-d10,

is not readily available. In standard practice for deuterated compounds, the safety and handling

precautions for the non-deuterated form are considered applicable. The primary difference

between the two compounds is their molecular weight.

Section 1: Chemical Identification and Physical
Properties
1,1-Diethoxybutane-d10 is the deuterated form of 1,1-Diethoxybutane, where ten hydrogen

atoms have been replaced by deuterium. It is primarily used as a labeled compound in

research.[1]
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Property Value Source

Molecular Formula C8H8D10O2 -

Molecular Weight 156.30 g/mol (approx.) Calculated

Appearance Clear colorless liquid [1][2]

Boiling Point 143°C / 760 mmHg [1][2]

Density 0.829 g/mL at 20°C [1][2]

Refractive Index n20/D 1.396 [1][2]

Flash Point 30°C [1][2]

LogP 2.041 (estimated) [1]

Section 2: Hazard Identification and Classification
1,1-Diethoxybutane is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications.

Hazard Class Category Hazard Statement

Flammable liquids 2
H225: Highly flammable liquid

and vapor[3][4][5]

Skin irritation 2
H315: Causes skin irritation[3]

[4][5]

Serious eye irritation 2A
H319: Causes serious eye

irritation[3][4][5]

Short-term (acute) aquatic

hazard
3 H402: Harmful to aquatic life[5]

GHS Pictograms:

Flame Exclamation Mark

Signal Word: Danger[4][5]
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Section 3: Experimental Protocols - Safety and
Handling
While specific experimental safety studies for 1,1-Diethoxybutane-d10 are not available, the

following protocols are derived from the Safety Data Sheets for the non-deuterated compound

and represent standard laboratory practice for handling flammable and irritant chemicals.

Personal Protective Equipment (PPE) Protocol
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US).[3]

Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with gloves that

have been inspected prior to use. The selected protective gloves must satisfy the

specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[3]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with appropriate cartridges.[3]

Spill Response Protocol
In the event of a spill:

Evacuate: Evacuate personnel to a safe area.[3]

Ventilate: Ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of ignition (e.g., sparks, open flames, hot

surfaces).[3]

Containment: Prevent further leakage or spillage if safe to do so. Do not let the chemical

enter drains.[3]

Clean-up: Absorb the spill with inert, non-combustible material (e.g., sand, earth,

vermiculite).[6] Collect and place in a suitable, closed container for disposal.[3] Use spark-

proof tools and explosion-proof equipment.[3]
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Section 4: Signaling Pathways and Logical
Relationships
The following diagrams illustrate the logical workflow for hazard identification and response, as

well as a simplified representation of the potential physiological impact based on the hazard

statements.

Hazard Identification

Response ProtocolH225:
Highly Flammable

Handle in Ventilated Area
 requires

H315:
Skin Irritation

Wear Appropriate PPE

 necessitates

H319:
Eye Irritation

 necessitates

H402:
Harmful to Aquatic Life

Dispose According to Regulations informs

Store in Cool, Dry, Well-Ventilated Area

Follow Spill Protocol

Click to download full resolution via product page

Caption: Logical workflow from hazard identification to response protocol.
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Exposure Route

Physiological Effect

Inhalation

Respiratory Tract Irritation

Skin Contact

Skin Irritation,
Localized Defatting

Eye Contact

Serious Eye Irritation

Ingestion

Gastrointestinal Irritation
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Caption: Potential physiological effects based on exposure routes.

Section 5: Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep

away from heat, sparks, open flames, and hot surfaces.[5] The substance should be stored in a

flammables area.[1][2]

Disposal: Disposal should be in accordance with applicable regional, national, and local laws

and regulations.[6] The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[3] Do not contaminate

water, foodstuffs, feed, or seed by storage or disposal.[3]

This guide is intended for researchers, scientists, and drug development professionals and

should be used in conjunction with a complete Safety Data Sheet and a thorough risk

assessment prior to handling 1,1-Diethoxybutane-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15597596?utm_src=pdf-body-img
https://www.echemi.com/sds/11-diethoxybutane-pid_Seven27414.html
https://www.sigmaaldrich.com/TW/en/sds/aldrich/w200220?userType=undefined
https://m.chemicalbook.com/ProductChemicalPropertiesCB8388533_EN.htm
https://www.chemwhat.com/11-diethoxybutane-cas-3658-95-5/
https://images.thdstatic.com/catalog/pdfImages/a9/a96d1e6f-df97-4d34-847e-319fd9f14568.pdf
https://www.echemi.com/sds/11-diethoxybutane-pid_Seven27414.html
https://www.echemi.com/sds/11-diethoxybutane-pid_Seven27414.html
https://www.benchchem.com/product/b15597596?utm_src=pdf-body
https://www.benchchem.com/product/b15597596?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 1,1-Diethoxybutane CAS#: 3658-95-5 [m.chemicalbook.com]

2. chemwhat.com [chemwhat.com]

3. echemi.com [echemi.com]

4. 1,1-Diethoxybutane | C8H18O2 | CID 77225 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. sigmaaldrich.com [sigmaaldrich.com]

6. images.thdstatic.com [images.thdstatic.com]

To cite this document: BenchChem. [Technical Guide: Safety Data for 1,1-Diethoxybutane-
d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597596#safety-data-sheet-sds-for-1-1-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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